Correction: Recent advances in the methanol synthesis via methane reforming processes
RSC Advances Pub Date: 2020-09-14 DOI: 10.1039/D0RA90096F
Abstract
Correction for ‘Recent advances in the methanol synthesis via methane reforming processes’ by Muhammad Usman Rashid et al., RSC Adv., 2015, 5, 21945–21972, DOI: 10.1039/C4RA15625K.
Recommended Literature
- [1] Moderate cooling coprecipitation for extremely small iron oxide as a pH dependent T1-MRI contrast agent†
- [2] Super absorbent conjugated microporous polymers: a synergistic structural effect on the exceptional uptake of amines†
- [3] Aggregation induced enhanced and exclusively highly Stokes shifted emission from an excited state intramolecular proton transfer exhibiting molecule†‡
- [4] Fluid release pressure for nanochannels: the Young–Laplace equation using the effective contact angle†
- [5] Gadolinium nicotinate clusters as potential MRI contrast agents†
- [6] Porous and hollow metal-layer@SiO2 nanocomposites as stable nanoreactors for hydrocarbon selective oxidation†
- [7] Unusual near infrared (NIR) fluorescent palladium(ii) macrocyclic complexes containing M–C bonds with bioimaging capability†
- [8] Ag nanoparticle embedded Cu nanoporous hybrid arrays for the selective electrocatalytic reduction of CO2 towards ethylene†
- [9] Inside front cover
- [10] Hierarchical TiO2 nanonetwork–porous Ti 3D hybrid photocatalysts for continuous-flow photoelectrodegradation of organic pollutants†